Cas no 77196-81-7 (1H-Purine-2,6-dione,3,7-dihydro-3,7-dimethyl-1-(methyl-14C)- (9CI))
77196-81-7 structure
Product Name:1H-Purine-2,6-dione,3,7-dihydro-3,7-dimethyl-1-(methyl-14C)- (9CI)
CAS No:77196-81-7
MF:C8H10N4O2
MW:196.183142185211
CID:567639
PubChem ID:64136
Update Time:2025-04-19
1H-Purine-2,6-dione,3,7-dihydro-3,7-dimethyl-1-(methyl-14C)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Purine-2,6-dione,3,7-dihydro-3,7-dimethyl-1-(methyl-14C)- (9CI)
- CAFFEINE, [1-METHYL-14C]
- (14-C)Caffeine
- [methyl-14C] caffeine
- 1H-Purine-2,6-dione, 3,7-dihydro-3,7-dimethyl-1-(methyl-14C)-
- AC1L20IO
- AC1Q3Z21
- Caffeine-1-methyl-14C
- (1-Me-14C)caffeine
- 3,7-Dimethyl-1-(114C)methylpurine-2,6-dione
- DTXSID30227945
- 77196-81-7
- Caffeine,[1-methyl-14c]
-
- Inchi: 1S/C8H10N4O2/c1-10-4-9-6-5(10)7(13)12(3)8(14)11(6)2/h4H,1-3H3/i3+2
- InChI Key: RYYVLZVUVIJVGH-YZRHJBSPSA-N
- SMILES: O=C1C2=C(N=CN2C)N(C)C(N1[14CH3])=O
Computed Properties
- Exact Mass: 196.083618
- Monoisotopic Mass: 196.083618
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.1
- Topological Polar Surface Area: 58.4
Experimental Properties
- Density: 1.45
- Flash Point: 17 °C
- Refractive Index: 1.679
1H-Purine-2,6-dione,3,7-dihydro-3,7-dimethyl-1-(methyl-14C)- (9CI) Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
77196-81-7 (1H-Purine-2,6-dione,3,7-dihydro-3,7-dimethyl-1-(methyl-14C)- (9CI)) Related Products
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